Cas no 946354-19-4 (2-methyl-4-4-(3-methylbenzenesulfonyl)piperazin-1-yl-6-propoxypyrimidine)

• Product Name: 2-methyl-4-4-(3-methylbenzenesulfonyl)piperazin-1-yl-6-propoxypyrimidine
• CAS No: 946354-19-4
• MF: C₁₉H₂₆N₄O₃S
• MW: 390.499742984772
• CID: 6552924
• Update Time: 2025-07-24

2-methyl-4-4-(3-methylbenzenesulfonyl)piperazin-1-yl-6-propoxypyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-methyl-4-4-(3-methylbenzenesulfonyl)piperazin-1-yl-6-propoxypyrimidine
• 2-methyl-4-[4-(3-methylphenyl)sulfonylpiperazin-1-yl]-6-propoxypyrimidine

• Inchi： 1S/C19H26N4O3S/c1-4-12-26-19-14-18(20-16(3)21-19)22-8-10-23(11-9-22)27(24,25)17-7-5-6-15(2)13-17/h5-7,13-14H,4,8-12H2,1-3H3
• InChI Key： NROFRIWPBSUQCF-UHFFFAOYSA-N
• SMILES： C1(C)=NC(OCCC)=CC(N2CCN(S(C3=CC=CC(C)=C3)(=O)=O)CC2)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 2-methyl-4-4-(3-methylbenzenesulfonyl)piperazin-1-yl-6-propoxypyrimidine

Comprehensive Overview of 2-methyl-4-4-(3-methylbenzenesulfonyl)piperazin-1-yl-6-propoxypyrimidine (CAS No. 946354-19-4)

2-methyl-4-4-(3-methylbenzenesulfonyl)piperazin-1-yl-6-propoxypyrimidine (CAS No. 946354-19-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique piperazine and pyrimidine backbone, is often explored for its potential applications in drug discovery and development. Researchers are particularly interested in its structural properties, which may contribute to its interaction with biological targets, making it a subject of ongoing studies in medicinal chemistry.

The molecular structure of 2-methyl-4-4-(3-methylbenzenesulfonyl)piperazin-1-yl-6-propoxypyrimidine includes a 3-methylbenzenesulfonyl group, which is known for its role in enhancing the compound's stability and bioavailability. This feature aligns with current trends in drug design, where sulfonyl derivatives are frequently utilized to improve pharmacokinetic profiles. The compound's propoxypyrimidine moiety further adds to its versatility, enabling potential modifications for targeted therapeutic applications.

In recent years, the demand for novel small-molecule inhibitors and kinase modulators has surged, driven by advancements in precision medicine. 2-methyl-4-4-(3-methylbenzenesulfonyl)piperazin-1-yl-6-propoxypyrimidine is often discussed in forums and publications focusing on drug repurposing and structure-activity relationships (SAR). Its potential as a scaffold for designing new bioactive molecules makes it a hot topic among chemists and pharmacologists.

From a synthetic perspective, the preparation of 2-methyl-4-4-(3-methylbenzenesulfonyl)piperazin-1-yl-6-propoxypyrimidine involves multi-step organic reactions, including sulfonylation and N-alkylation. These processes are critical for achieving high purity and yield, which are essential for research and industrial applications. The compound's CAS No. 946354-19-4 serves as a unique identifier in chemical databases, facilitating its procurement and regulatory compliance.

Environmental and safety considerations are also paramount when handling 2-methyl-4-4-(3-methylbenzenesulfonyl)piperazin-1-yl-6-propoxypyrimidine. While it is not classified as hazardous, proper laboratory practices, including the use of personal protective equipment (PPE) and adequate ventilation, are recommended. This aligns with the growing emphasis on green chemistry and sustainable research practices.

In summary, 2-methyl-4-4-(3-methylbenzenesulfonyl)piperazin-1-yl-6-propoxypyrimidine (CAS No. 946354-19-4) represents a promising candidate for further exploration in drug development and biochemical research. Its structural complexity and functional groups make it a valuable tool for scientists aiming to address unmet medical needs through innovative chemical solutions.